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Compound of Interest

Compound Name: N,N-Dimethyl-D-valine

CAS No.: 899900-52-8

Cat. No.: B1451803

Get Quote

Executive Summary: The "Warhead" Cap
N,N-Dimethyl-D-valine (N,N-DMDV) is not merely a methylated amino acid; it is a critical

structural motif in the pharmacophore of potent marine natural products like Dolastatin 10 and

their synthetic analogues used in Antibody-Drug Conjugates (ADCs) such as MMAE

(Monomethyl auristatin E).

The incorporation of the D-enantiomer combined with N,N-dimethylation confers two essential

properties:

Proteolytic Resistance: It blocks N-terminal aminopeptidases, dramatically increasing the

plasma half-life of the peptide payload.

Permeability: The removal of hydrogen bond donors on the N-terminus increases lipophilicity,

aiding cellular penetration.

This guide outlines the rigorous structural elucidation of N,N-DMDV, focusing on distinguishing

it from its L-isomer and identifying it within complex peptide matrices.
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Part 1: Biosynthetic Context & Chemical Synthesis
Before elucidation, one must establish the reference material. Unlike standard amino acids,

N,N-DMDV is typically synthesized to serve as a chiral standard.

Synthesis of Reference Standards
To validate the stereochemistry of an unknown sample, you must synthesize authentic N,N-

Dimethyl-L-Valine and N,N-Dimethyl-D-Valine. The industry-standard protocol utilizes

reductive amination.

Protocol: Reductive Amination of D-Valine

Reagents: D-Valine, Aqueous Formaldehyde (37%), Sodium Cyanoborohydride (

), Acetic Acid, Methanol.

Mechanism: Formation of the Schiff base (imine) followed by in-situ hydride reduction. This

occurs twice to fully methylate the nitrogen.

Step Action Critical Parameter

1
Dissolve D-Valine (1 eq) in

MeOH.
Ensure complete solubilization.

2
Add Formaldehyde (excess,

~5 eq).

Stir for 30 min to form imine

equilibrium.

3
Add

(3 eq) and AcOH (to pH 5-6).

Caution: HCN gas risk. Use a

vented hood.

4
Reaction Monitoring (TLC/LC-

MS).

Look for disappearance of

primary amine.

5 Workup.[1]
Acidify to quench, then basic

extraction (pH 10) into DCM.
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Expert Insight: Avoid using

if possible;

is selective for the imine and prevents reduction of the aldehyde itself, leading to

cleaner profiles.

Part 2: Structural Elucidation via Mass Spectrometry
Mass spectrometry (MS/MS) provides the first line of evidence. N,N-DMDV yields a distinct

fragmentation pattern driven by the stability of the tertiary nitrogen.

The Diagnostic "Iminium" Ion
In Collision-Induced Dissociation (CID), N-terminal N,N-dimethyl amino acids undergo

-cleavage.

Precursor Ion:

for free N,N-DMDV is approx

146.

Diagnostic Fragment: The cleavage of the

bond generates a resonance-stabilized iminium ion.

Fragmentation Logic:

Calculated Mass of Fragment:

= 44 u

= 56 u
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Total m/z = 100.1

This

100 peak is the "fingerprint" of N,N-dimethylvaline at the N-terminus of a peptide.

Precursor Peptide
[N,N-DMDV-Peptide + H]+

Collision Induced
Dissociation (CID)

b1 Ion (Iminium)
m/z 100.1

[Me2N=CH-iPr]+
Alpha Cleavage

y-series Ions
(Remaining Peptide)

Amide Bond Break

Click to download full resolution via product page

Figure 1: MS/MS fragmentation pathway yielding the diagnostic m/z 100 iminium ion.

Part 3: NMR Spectroscopy & Rotameric Complexity
Nuclear Magnetic Resonance (NMR) confirms the methylation state, but N,N-dimethylated

peptides present a unique challenge: Rotamers.

The "Double Peak" Phenomenon
Due to steric hindrance between the N-methyl groups and the side chain (isopropyl), the amide

bond (or the N-terminal bond in peptides) often has restricted rotation. This results in split

peaks in the NMR spectrum at room temperature, often mistaken for impurities.

Validation Protocol: Variable Temperature (VT) NMR If you observe split singlets for the N-

methyl groups:

Run 1H NMR at 25°C.

Heat sample to 50°C, then 75°C.

Result: If the peaks coalesce into a sharp singlet, they are rotamers. If they remain distinct,

they are impurities (or diastereomers).
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Key Chemical Shifts (in )

Nuclei Multiplicity
Shift (

ppm)
Assignment

1H Singlet (6H) 2.25 - 2.35 (Characteristic)

1H Doublet 2.5 - 2.8
-Proton (

)

13C Singlet 40.0 - 44.0 Carbons

13C Singlet ~170.0 Carbonyl Carbon

Note: In

, the N-Me signal may shift slightly downfield.

Part 4: Stereochemical Determination (The Critical
Challenge)
Distinguishing N,N-Dimethyl-D-Valine from N,N-Dimethyl-L-Valine is the most difficult aspect of

elucidation because standard chiral derivatization agents (like Marfey's Reagent/FDAA) require

a primary or secondary amine to react. They do not react with tertiary amines.

The Solution: Chiral HPLC
Since we cannot derivatize the nitrogen, we must separate the enantiomers directly using

Chiral Stationary Phases (CSPs).

Recommended Column Technologies:
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Macrocyclic Glycopeptides: Chirobiotic T (Teicoplanin). Excellent for N-methylated amino

acids.

Polysaccharide Columns: Lux Cellulose-2 or Chiralcel OD-RH.

Experimental Protocol: Co-Injection Strategy

Hydrolysis: Hydrolyze the target peptide (

) to release the N-terminal amino acid. Note: N-methyl groups are generally stable to acid
hydrolysis, though some racemization (0.5-1%) is inevitable.

Standard Prep: Prepare 1 mg/mL solutions of authentic Synthetic L-DMDV and D-DMDV.

Run 1: Inject Hydrolyzed Sample. Record Retention Time (

).

Run 2: Spiking. Add authentic D-DMDV to the sample.

Analysis: If the peak area increases without splitting, the sample is D. If a new shoulder or

peak appears, the sample is L.
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Figure 2: Decision tree for stereochemical assignment, highlighting the necessity of Chiral

HPLC for tertiary amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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